Hexasodium;hydroxy-[(oxido(dioxo)tungstenio)oxy-dioxotungstenio]oxy-dioxotungsten;hydroxy-[[(oxido(dioxo)tungstenio)oxy-dioxotungstenio]oxy-dioxotungstenio]oxy-dioxotungsten;tungsten;trihydroxide;hydrate

• IUPAC Name: hexasodium;hydroxy-[(oxido(dioxo)tungstenio)oxy-dioxotungstenio]oxy-dioxotungsten;hydroxy-[[(oxido(dioxo)tungstenio)oxy-dioxotungstenio]oxy-dioxotungstenio]oxy-dioxotungsten;tungsten;trihydroxide;hydrate
• InChI: InChI=1S/6Na.7H2O.33O.12W/h;;;;;;7*1H2;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/q6*+1;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;3*-1;;;;;;;;;;3*+1/p-6
• InChI Key: ZHHYGMAYHOPMBY-UHFFFAOYSA-H
• Canonical SMILES: O.[OH-].[OH-].[OH-].O[W](=O)(=O)O[W](=O)(=O)O[W](=O)(=O)[O-].O[W](=O)(=O)O[W](=O)(=O)O[W](=O)(=O)O[W](=O)(=O)[O-].O[W](=O)(=O)O[W](=O)(=O)O[W](=O)(=O)O[W](=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[W]
• Molecular Formula: H8Na6O40W12
• Molecular Weight: 2992.1 g/mol
• CAS RN: 314075-43-9

Description

The compound “Hexasodium;hydroxy-[(oxido(dioxo)tungstenio)oxy-dioxotungstenio]oxy-dioxotungsten;hydroxy-[[(oxido(dioxo)tungstenio)oxy-dioxotungstenio]oxy-dioxotungstenio]oxy-dioxotungsten;tungsten;trihydroxide;hydrate” is also known as Sodium Metatungstate Hydrate. It has a linear formula of 3Na2WO4·9WO3·xH2O. The molecular weight of the compound is 2992.043g/mol.

Molecular Structure Analysis

The molecular structure of the compound can be represented by the SMILES notation: O.[OH-].[OH-].[OH-].OW(=O)OW(=O)OW(=O)[O-].OW(=O)OW(=O)OW(=O)OW(=O)[O-].OW(=O)OW(=O)OW(=O)OW(=O)[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[W].

Physical And Chemical Properties Analysis

The compound is represented by the InChI Identifier: InChI=1S/6Na.7H2O.33O.12W/h;;;;;;71H2;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/q6+1;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;3*-1;;;;;;;;;;3*+1/p-6.

Scientific Research Applications

• Complexes of Dioxotungsten(VI) : Research has shown that dioxotungsten(VI) complexes, similar to the compound , can be synthesized and characterized with various ligands. These complexes often exhibit a distorted octahedral geometry around the tungsten atom. Such complexes are significant in the study of metal-ligand interactions and could be utilized in catalytic and material science applications (Maurya et al., 1997).

• Structural Analysis of Tungsten Complexes : Tungsten complexes, including those with dioxotungsten(VI), have been extensively studied for their structural properties. These analyses provide insights into the bonding and geometric configurations of tungsten in various states, which is crucial for understanding their chemical behavior and potential applications in catalysis and material science (Oku et al., 1996).

• Synthesis and Structure of Dioxotungsten(VI) Complexes : Various dioxotungsten(VI) complexes have been synthesized and studied for their molecular structures using techniques like X-ray crystallography. These studies contribute to the understanding of metal-organic frameworks and their potential applications in areas like gas storage, separation processes, and catalysis (Xiaoming et al., 2006).

• Investigation of Tungsten-based Catalysis : Tungsten compounds, including those with complex oxy-hydroxy structures, are investigated for their potential in catalytic applications. This research explores how these compounds can facilitate various chemical reactions, which is vital for the development of new catalysts in industrial processes (Crane et al., 2000).

• Application in Electrochromic Devices : Tungsten compounds, particularly tungsten oxides and oxy-hydroxides, have been studied for their application in electrochromic devices due to their unique optical and electronic properties. This research contributes to the development of smart windows and display technologies (Schlotter & Pickelmann, 1982).

Safety And Hazards

The compound has a signal word of “Danger”. It has hazard statements H302-H318-H412 and hazard codes Xn. Precautionary statements include P273-P280-P305 + P351 + P338. Risk codes are 22-41-52/53 and safety statements are 22-26-39-61.